Cas no 850933-65-2 (3-(2,5-dimethoxyphenyl)-1-2-(2-methyl-1H-indol-3-yl)ethyl-1-(pyridin-4-yl)methylthiourea)
3-(2,5-dimethoxyphenyl)-1-2-(2-methyl-1H-indol-3-yl)ethyl-1-(pyridin-4-yl)methylthiourea Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,5-dimethoxyphenyl)-1-2-(2-methyl-1H-indol-3-yl)ethyl-1-(pyridin-4-yl)methylthiourea
- F0591-0355
- 3-(2,5-dimethoxyphenyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-4-ylmethyl)thiourea
- 850933-65-2
- 3-(2,5-dimethoxyphenyl)-1-[2-(2-methyl-1H-indol-3-yl)ethyl]-1-[(pyridin-4-yl)methyl]thiourea
- AKOS001759917
- 3-(2,5-dimethoxyphenyl)-1-[2-(2-methyl-1H-indol-3-yl)ethyl]-1-(pyridin-4-ylmethyl)thiourea
-
- Inchi: 1S/C26H28N4O2S/c1-18-21(22-6-4-5-7-23(22)28-18)12-15-30(17-19-10-13-27-14-11-19)26(33)29-24-16-20(31-2)8-9-25(24)32-3/h4-11,13-14,16,28H,12,15,17H2,1-3H3,(H,29,33)
- InChI Key: ASKNSJXRWWUZCF-UHFFFAOYSA-N
- SMILES: S=C(NC1C=C(C=CC=1OC)OC)N(CC1C=CN=CC=1)CCC1=C(C)NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 460.19329732g/mol
- Monoisotopic Mass: 460.19329732g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 617
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 94.5Ų
3-(2,5-dimethoxyphenyl)-1-2-(2-methyl-1H-indol-3-yl)ethyl-1-(pyridin-4-yl)methylthiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0591-0355-1mg |
3-(2,5-dimethoxyphenyl)-1-[2-(2-methyl-1H-indol-3-yl)ethyl]-1-[(pyridin-4-yl)methyl]thiourea |
850933-65-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| A2B Chem LLC | BA59361-1mg |
3-(2,5-dimethoxyphenyl)-1-[2-(2-methyl-1H-indol-3-yl)ethyl]-1-[(pyridin-4-yl)methyl]thiourea |
850933-65-2 | 1mg |
$245.00 | 2024-04-19 |
3-(2,5-dimethoxyphenyl)-1-2-(2-methyl-1H-indol-3-yl)ethyl-1-(pyridin-4-yl)methylthiourea Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
Additional information on 3-(2,5-dimethoxyphenyl)-1-2-(2-methyl-1H-indol-3-yl)ethyl-1-(pyridin-4-yl)methylthiourea
Recent Advances in the Study of 3-(2,5-dimethoxyphenyl)-1-2-(2-methyl-1H-indol-3-yl)ethyl-1-(pyridin-4-yl)methylthiourea (CAS: 850933-65-2)
The compound 3-(2,5-dimethoxyphenyl)-1-2-(2-methyl-1H-indol-3-yl)ethyl-1-(pyridin-4-yl)methylthiourea (CAS: 850933-65-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.
Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly those involving serotonin receptors and indole-based signaling molecules. The presence of both dimethoxyphenyl and indole moieties in its structure suggests potential interactions with neurotransmitter systems, making it a promising candidate for further pharmacological investigation. Preliminary in vitro assays have demonstrated its affinity for 5-HT2A and 5-HT2C receptors, with IC50 values in the nanomolar range.
In terms of synthetic approaches, recent publications have described optimized routes for the preparation of 850933-65-2, emphasizing improvements in yield and purity. One notable advancement involves the use of microwave-assisted synthesis, which has reduced reaction times from several hours to under 30 minutes while maintaining high enantiomeric purity. These methodological improvements are critical for scaling up production for preclinical studies.
Structural-activity relationship (SAR) studies have revealed that the thiourea linkage in 850933-65-2 plays a crucial role in its biological activity. Modifications to this moiety have shown significant impacts on receptor binding affinity and selectivity. Computational modeling studies have further elucidated the compound's binding mode within receptor pockets, providing valuable insights for future analog design.
Recent in vivo studies in animal models have demonstrated the compound's potential therapeutic effects in neurological disorders. Particularly noteworthy are its effects in models of depression and anxiety, where it has shown comparable efficacy to current standard treatments but with a potentially improved side effect profile. These findings have spurred interest in further clinical development of this compound class.
From a safety perspective, preliminary toxicological assessments indicate that 850933-65-2 has a favorable profile, with no significant hepatotoxicity observed at therapeutic doses. However, researchers have noted the need for more comprehensive safety studies, particularly regarding long-term exposure and potential metabolic interactions.
The compound's unique chemical structure has also made it a subject of interest in chemical biology, where it is being used as a tool compound to study receptor dynamics and signaling pathways. Recent work has employed fluorescence-labeled derivatives of 850933-65-2 to visualize receptor internalization processes in real time, providing new insights into serotonin receptor trafficking.
Looking forward, several research groups have announced plans to develop radiolabeled versions of 850933-65-2 for use in positron emission tomography (PET) imaging studies. This application could significantly advance our understanding of serotonin receptor distribution and density in various neurological conditions. Additionally, there is growing interest in exploring the compound's potential in other therapeutic areas, including pain management and substance use disorders.
In conclusion, 3-(2,5-dimethoxyphenyl)-1-2-(2-methyl-1H-indol-3-yl)ethyl-1-(pyridin-4-yl)methylthiourea (850933-65-2) represents a promising scaffold for drug development with multiple potential applications. The recent advancements in its synthesis, biological characterization, and mechanistic understanding position this compound as an important focus for future research in chemical biology and CNS drug discovery.
850933-65-2 (3-(2,5-dimethoxyphenyl)-1-2-(2-methyl-1H-indol-3-yl)ethyl-1-(pyridin-4-yl)methylthiourea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)